Cas no 588672-40-6 (1-Phenyl-3-ethylpyrrolidine-2,5-dione)

• Product Name: 1-Phenyl-3-ethylpyrrolidine-2,5-dione
• CAS No: 588672-40-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1018494
• Update Time: 2023-08-02

1-Phenyl-3-ethylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-ethyl-1-phenyl-(9CI)
• 1-Phenyl-3-ethylpyrrolidine-2,5-dione
• 3-ethyl-1-phenylpyrrolidine-2,5-dione

• Inchi： 1S/C12H13NO2/c1-2-9-8-11(14)13(12(9)15)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key： JPNWHHYAHKHDDO-UHFFFAOYSA-N
• SMILES： O=C1C(CC)CC(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4